Cas no 823191-68-0 (1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-)

823191-68-0 structure
Product name:1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-
- 4-chloro-2-(3-chloro-6-iodo-2,4-dimethylphenyl)-1-iodo-3,5-dimethylbenzene
- 823191-68-0
- InChI=1/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
- DTXSID90615965
- ITHAAELMWVBKER-UHFFFAOYSA-
- 3,3'-Dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl-1,1'-biphenyl
-
- Inchi: InChI=1S/C16H14Cl2I2/c1-7-5-11(19)13(9(3)15(7)17)14-10(4)16(18)8(2)6-12(14)20/h5-6H,1-4H3
- InChI Key: ITHAAELMWVBKER-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C(=C1Cl)C)C2=C(C=C(C(=C2C)Cl)C)I)I
Computed Properties
- Exact Mass: 529.85620g/mol
- Monoisotopic Mass: 529.85620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0Ų
1,1'-Biphenyl, 3,3'-dichloro-6,6'-diiodo-2,2',4,4'-tetramethyl- Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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